Cas no 2228505-02-8 (4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol)
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol
- EN300-1765465
- 2228505-02-8
-
- Inchi: 1S/C10H15N3O/c11-10(4-2-8(14)3-5-10)9-12-6-1-7-13-9/h1,6-8,14H,2-5,11H2
- InChI Key: NLNBGKIROACQIR-UHFFFAOYSA-N
- SMILES: OC1CCC(C2N=CC=CN=2)(CC1)N
Computed Properties
- Exact Mass: 193.121512110g/mol
- Monoisotopic Mass: 193.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 72Ų
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765465-0.05g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 0.05g |
$1368.0 | 2023-09-20 | ||
| Enamine | EN300-1765465-0.1g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 0.1g |
$1433.0 | 2023-09-20 | ||
| Enamine | EN300-1765465-0.25g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 0.25g |
$1498.0 | 2023-09-20 | ||
| Enamine | EN300-1765465-0.5g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 0.5g |
$1563.0 | 2023-09-20 | ||
| Enamine | EN300-1765465-1.0g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 1g |
$1629.0 | 2023-05-23 | ||
| Enamine | EN300-1765465-2.5g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 2.5g |
$3191.0 | 2023-09-20 | ||
| Enamine | EN300-1765465-5.0g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 5g |
$4722.0 | 2023-05-23 | ||
| Enamine | EN300-1765465-10.0g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 10g |
$7004.0 | 2023-05-23 | ||
| Enamine | EN300-1765465-1g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 1g |
$1629.0 | 2023-09-20 | ||
| Enamine | EN300-1765465-5g |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol |
2228505-02-8 | 5g |
$4722.0 | 2023-09-20 |
4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol
4-Amino-4-(pyrimidin-2-yl)cyclohexan-1-ol (CAS No. 2228505-02-8): A Comprehensive Overview
The compound 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol (CAS No. 2228505-02-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyrimidine-cyclohexanol hybrid structure, serves as a critical intermediate in the synthesis of various bioactive compounds. Its molecular framework combines the rigidity of a cyclohexane ring with the electronic versatility of a pyrimidine moiety, making it particularly valuable in medicinal chemistry applications.
Recent trends in drug discovery highlight the growing importance of heterocyclic compounds like 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol. Researchers are increasingly focusing on such structures due to their potential in addressing challenging therapeutic targets, particularly in oncology and central nervous system disorders. The compound's amino-alcohol functionality provides multiple sites for structural modification, enabling the development of derivatives with tailored pharmacological properties.
From a chemical perspective, 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol exhibits interesting physicochemical characteristics. The presence of both amino and hydroxyl groups on the cyclohexane ring creates opportunities for hydrogen bonding, which can significantly influence the compound's solubility and molecular recognition properties. These features make it particularly valuable in the design of small molecule inhibitors and receptor modulators, areas that are currently at the forefront of pharmaceutical research.
The synthesis of 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol typically involves multi-step organic transformations, with careful control of stereochemistry being crucial for obtaining the desired product. Modern synthetic approaches often employ catalytic asymmetric methods to achieve high enantiomeric purity, especially when the compound is intended for use in chiral drug development. The growing demand for enantiomerically pure intermediates in the pharmaceutical industry has further increased interest in optimized synthetic routes for this compound.
In the context of current research trends, 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol has shown promise in several cutting-edge applications. Its structural features make it particularly suitable for the development of kinase inhibitors, a class of compounds that has revolutionized cancer treatment in recent years. The compound's ability to serve as a scaffold for protein-protein interaction inhibitors also aligns with contemporary drug discovery strategies aimed at targeting previously "undruggable" biological pathways.
Quality control and analytical characterization of 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol require sophisticated techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for verifying the compound's purity and structural integrity, particularly when it's intended for use in regulated pharmaceutical applications. The analytical data obtained from these techniques also provides valuable insights into the compound's stability and potential degradation pathways.
The commercial availability of 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound in various purity grades, ranging from technical grade for general laboratory use to pharmaceutical grade for drug development applications. Current market trends indicate increasing demand for custom synthesis services involving this compound, particularly for projects requiring specific isotopic labeling or structural modifications.
From a regulatory standpoint, 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol is generally regarded as a research chemical with no significant safety concerns when handled properly. However, as with all chemical substances, appropriate laboratory safety protocols should be followed during its handling and storage. The compound's safety profile and regulatory status make it accessible to researchers while maintaining necessary precautions for responsible use.
Future research directions involving 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol are likely to focus on its application in targeted drug delivery systems and as a building block for novel therapeutic agents. The compound's versatility and the growing understanding of its molecular interactions position it as a valuable tool in the ongoing evolution of precision medicine and personalized therapeutic approaches.
In conclusion, 4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol (CAS No. 2228505-02-8) represents an important chemical entity with broad potential in pharmaceutical research and development. Its unique structural features, combined with current trends in drug discovery, ensure that this compound will remain relevant in scientific investigations for years to come. As research continues to uncover new applications for this molecule, its role in advancing medicinal chemistry and therapeutic innovation is expected to grow significantly.
2228505-02-8 (4-amino-4-(pyrimidin-2-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)